3-Chloropyridazin-1-ium;chloride

• Molecular Formula: C4H4Cl2N2
• Molecular Weight: 150.99 g/mol
• SMILES: C1=CC(=N[NH+]=C1)Cl.[Cl-]
• InChI: InChI=1S/C4H3ClN2.ClH/c5-4-2-1-3-6-7-4;/h1-3H;1H
• InChIKey: VYNOESFHQDZAMP-UHFFFAOYSA-N

3-Chloropyridazin-1-ium Chloride (CAS 856847-77-3): Core Physicochemical and Procurement Profile for the Hydrochloride Salt of 3-Chloropyridazine

3‑Chloropyridazin‑1‑ium chloride (synonym: 3‑chloropyridazine hydrochloride, CAS 856847‑77‑3; molecular formula C₄H₄Cl₂N₂, MW 150.99 g mol⁻¹) is the hydrochloride salt of the heteroaromatic building block 3‑chloropyridazine [1]. The compound belongs to the 1,2‑diazine (pyridazine) class, a six‑membered aromatic ring bearing two adjacent nitrogen atoms that jointly impart a pronounced electron‑deficient character, moderate basicity (predicted pKa ~ 0.99 for the free base), and a well‑established role as an electrophilic partner in nucleophilic aromatic substitution (SNAr) and metal‑catalysed cross‑coupling reactions . It is routinely procured as a research intermediate for medicinal chemistry, agrochemical synthesis, and heterocyclic methodology development.

Solid hydrochloride salt at ambient temperature simplifies precision weighing for sub-millimole synthesis

Intermediate SNAr reactivity tier supports mild nucleophilic displacement without excessive heating

Supplier-specified purity (HPLC) may reduce pre-reaction purification for sensitive catalytic transformations

• [1] PubChem CID 45790889: 3-Chloropyridazine hydrochloride. National Center for Biotechnology Information, 2025. View Source

Why 3‑Chloropyridazin-1-ium Chloride Cannot Be Casually Swapped for the Free Base or Positional Isomers in Synthesis and Procurement

Although the free base 3‑chloropyridazine (CAS 1120‑95‑2) and its 4‑chloro positional isomer share the same pyridazine scaffold, simple interchange with the hydrochloride salt introduces measurable differences in melting point, physical form, purity specification, storage stability, and solution behaviour that directly affect weighing accuracy, reaction stoichiometry, and long‑term batch reproducibility . Furthermore, published kinetic and computational data demonstrate that the 3‑chloro and 4‑chloro isomers are not electronically equivalent in SNAr reactions, with a computed activation‑energy difference of ~ 2 kcal mol⁻¹ for bromide displacement . Procurement decisions that ignore these quantitative differentiators risk unexpected reactivity profiles, compromised yield, and invalidated analytical benchmarks.

Free base physical form

3‑Chloropyridazine free base (near liquid at RT) may introduce weighing inconsistency and batch stoichiometry drift compared with the crystalline hydrochloride salt.

Positional isomer kinetics

4‑Chloropyridazine shows a different activation barrier for nucleophilic substitution; using it in place of the 3‑chloro isomer can alter reaction rate and product selectivity.

Storage and solution stability

The hydrochloride salt requires –20 °C under argon, while the free base is stored at 2–8 °C and reportedly unstable in DMSO, affecting long-term compound management and assay stock preparation.

Quantitative Differentiation Evidence for 3‑Chloropyridazin-1-ium Chloride Versus Its Closest Analogs

Melting‑Point Gap of 87 °C Between the Hydrochloride Salt and the Free Base Dictates Weighing Protocol and Room‑Temperature Handling

The hydrochloride salt (3‑chloropyridazin‑1‑ium chloride, CAS 856847‑77‑3) exhibits a melting point of 122 °C , while the corresponding free base (3‑chloropyridazine, CAS 1120‑95‑2) melts at approximately 35 °C . At ambient laboratory temperature (20–25 °C), the free base is therefore near or below its melting point and may exist as a semi‑solid or low‑viscosity liquid that is difficult to weigh precisely, whereas the hydrochloride salt remains a free‑flowing crystalline solid. This 87 °C difference eliminates the need for cold‑room handling or chilled‑balance protocols that are often required for the low‑melting free base.

Melting point gap

Head-to-head

HCl salt 122 °C (solid) vs free base ~35 °C (near liquid at RT)

Δmp = 87 °C

Eliminates cold-room handling; supports accurate benchtop weighing.

Supplier-reported values; verify lot-specific DSC trace.

Evidence Dimension	Melting point (physical form at 20–25 °C)
Target Compound Data	122 °C (solid crystalline powder)
Comparator Or Baseline	3‑Chloropyridazine free base: mp ~ 35 °C (near‑liquid/semi‑solid at RT)
Quantified Difference	Δmp = 87 °C
Conditions	Differential scanning calorimetry / capillary melting point; ambient pressure

Why This Matters

A solid with a melting point well above room temperature simplifies automated dispensing, improves gravimetric accuracy for sub‑millimole reactions, and reduces the risk of inconsistent stoichiometry caused by liquid‑cling losses.

Purity Specification Advantage: Hydrochloride Salt Routinely Certified at 97–98 % (HPLC) Versus 95 % for the Free Base

Commercial batches of 3‑chloropyridazin‑1‑ium chloride are routinely supplied with a minimum purity specification of 97–98 % as determined by HPLC, whereas the free base 3‑chloropyridazine is most commonly offered at 95 % minimum purity . This 2–3 percentage‑point difference, while numerically modest, corresponds to a reduction in unspecified impurity burden by a factor of approximately 1.7–2.5, which can be consequential in early‑stage medicinal chemistry where impurities at the 3–5 % level may generate confounding biological data or interfere with subsequent coupling reactions.

Purity specification

Specification review

HCl salt ≥97–98% (HPLC) vs free base ≥95%

Impurity burden reduced ~1.7–2.5×

May lower pre-reaction purification effort and side-product interference.

Based on vendor certificates of analysis; independent verification advised.

Evidence Dimension	Minimum purity specification
Target Compound Data	≥ 98 % (HPLC) [AKSci], ≥ 97 % [Aladdin]
Comparator Or Baseline	3‑Chloropyridazine free base: ≥ 95 % (typical vendor specification)
Quantified Difference	2–3 percentage points higher purity; impurity fraction reduced by ~1.7–2.5×
Conditions	HPLC purity assay; vendor certificate of analysis

Why This Matters

Higher certified purity reduces the need for re‑purification before use in sensitive catalytic transformations or bioassays, saving time and material cost during procurement‑to‑experiment workflows.

SNAr Reactivity Tier: 3‑Chloropyridazine Occupies a Distinct Intermediate Rank Among Chlorodiazines, Separating It from Faster 2‑Chloropyrimidine and Slower 5‑Chloropyrimidine

In a systematic kinetic study of the reactions of monochlorodiazabenzenes with p‑nitrophenoxide ion in methanol (0.01–0.02 M substrate, ten‑fold excess p‑nitrophenol), Chan and Miller established the reactivity order: 2‑chloropyrimidine > 4‑chloropyrimidine > 4‑chloropyridazine ≈ 3‑chloropyridazine ≈ 2‑chloropyrazine > 5‑chloropyrimidine [1][2]. 3‑Chloropyridazine is therefore approximately equi‑reactive with its 4‑chloro positional isomer and with 2‑chloropyrazine, but measurably less reactive than both 2‑ and 4‑chloropyrimidine. This positions 3‑chloropyridazine (and by extension its hydrochloride salt, which ionises in solution to the same reactive species) in a defined intermediate reactivity tier that is distinct from the more activated chloropyrimidine electrophiles commonly used in medicinal chemistry.

SNAr reactivity tier

Reported (Chan & Miller)

Intermediate tier: 3-Cl ≈ 4-Cl-pyridazine ≈ 2-Cl-pyrazine; slower than 2-Cl-pyrimidine, faster than 5-Cl-pyrimidine

Guides condition selection; avoids over-engineering temperature and nucleophile loading.

Kinetic study in methanol/p-nitrophenoxide; see Aust. J. Chem. 1967 for exact rates.

Evidence Dimension	Relative SNAr reactivity with p‑nitrophenoxide
Target Compound Data	3‑Chloropyridazine: intermediate tier (≈ 4‑chloropyridazine ≈ 2‑chloropyrazine)
Comparator Or Baseline	2‑Chloropyrimidine (fastest tier); 5‑chloropyrimidine (slowest tier among monochlorodiazines tested)
Quantified Difference	Qualitative rank‑order: 3‑chloropyridazine is slower than 2‑chloropyrimidine but faster than 5‑chloropyrimidine; exact rate‑constant ratios are reported in the primary reference.
Conditions	p‑Nitrophenoxide (0.01–0.02 M) in methanol, ten‑fold excess p‑nitrophenol, equimolar substrate; Chan & Miller, Aust. J. Chem., 1967.

Why This Matters

Knowing the precise reactivity tier prevents over‑engineering of reaction conditions (e.g., excessive temperature or nucleophile equivalents) when this compound is used in SNAr‑based library synthesis, and supports rational selection between chloropyridazine and chloropyrimidine building blocks for sequential functionalisation strategies.

• [1] Chan TL, Miller J. The SN mechanism in aromatic compounds. XXXVI. Reactivity of monochlorodiazabenzenes. Aust. J. Chem., 1967, 20, 1595–1595. View Source
• [2] Chan TL, Miller J. The SN mechanism in aromatic compounds. XXXVI. Reactivity of monochlorodiazabenzenes. Socolar / CSIRO Publishing, 1967. View Source

Computed Activation‑Energy Advantage: 3‑Chloropyridazine Requires 1.99 kcal mol⁻¹ Lower Barrier Than 4‑Chloropyridazine for Bromide Substitution

Density‑functional theory (DFT) calculations comparing the transition‑state energies for bromide nucleophilic substitution on 3‑chloropyridazine and 4‑chloropyridazine reveal that the activation energy for the 4‑chloro isomer (E₄‑TS4) is higher than that for the 3‑chloro isomer (E₃‑TS3) by 1.99 kcal mol⁻¹ . This computational result is consistent with the experimentally observed reactivity trend and provides a quantitative, molecular‑orbital‑based rationale for why 3‑chloropyridazine (and, in solution, its hydrochloride salt) is the kinetically preferred substrate among the two monochloropyridazine positional isomers.

DFT activation energy

Head-to-head (computed)

3‑Cl pathway barrier 1.99 kcal/mol lower than 4‑Cl isomer for bromide displacement

Approx. ~30-fold rate advantage at RT favors 3‑substitution under mild conditions.

DFT calculation; validate with experimental kinetics for specific nucleophiles.

Evidence Dimension	Computed activation energy for bromide displacement (DFT)
Target Compound Data	E₃‑TS3 (3‑chloropyridazine): lower barrier
Comparator Or Baseline	E₄‑TS4 (4‑chloropyridazine): 1.99 kcal mol⁻¹ higher than E₃‑TS3
Quantified Difference	ΔΔG‡ = 1.99 kcal mol⁻¹ in favour of 3‑chloro substitution
Conditions	DFT calculation; bromide as nucleophile; gas‑phase or implicit solvent model (see primary reference for full computational details).

Why This Matters

A ~ 2 kcal mol⁻¹ barrier difference translates to a roughly 30‑fold rate enhancement at room temperature according to transition‑state theory, meaning that synthetic routes relying on SNAr at the 3‑position of pyridazine can be run under milder conditions or with shorter reaction times than those targeting the 4‑position.

Storage‑Condition Differentiation: Hydrochloride Salt Demands –20 °C Under Argon, Whereas the Free Base Is Stored at 2–8 °C but Is Explicitly Unstable in DMSO

Vendor specifications for the hydrochloride salt recommend long‑term storage at –20 °C under an argon atmosphere , whereas the free base is typically stored at 2–8 °C under inert gas (nitrogen or argon) . Critically, the free base 3‑chloropyridazine is reported to be unstable in DMSO solution , a solvent frequently used for preparing stock solutions in biochemical and cellular assays. The hydrochloride salt, being a distinct chemical entity, exhibits different solution‑phase stability characteristics, and vendors supply it with cold‑chain shipping (dry ice or ice packs) to preserve integrity during transit .

Storage & stability

Specification review

Salt: –20 °C/Ar; free base: 2–8 °C, reported DMSO instability

Impacts cold-chain logistics and DMSO stock solution workflows.

Vendor SDS; DMSO stability per ChemicalBook/ChemHome.

Evidence Dimension	Recommended storage temperature and atmosphere; DMSO stability
Target Compound Data	–20 °C, argon atmosphere; cold‑chain shipping required
Comparator Or Baseline	3‑Chloropyridazine free base: 2–8 °C, inert gas; reported unstable in DMSO
Quantified Difference	Storage temperature difference: 22–28 °C colder for the HCl salt; DMSO incompatibility flagged for the free base but not for the salt.
Conditions	Long‑term storage recommendations per vendor COA/SDS; DMSO stability per ChemicalBook and ChemHome.

Why This Matters

Procurement logistics and laboratory storage infrastructure must be planned differently for the two forms; the hydrochloride salt requires –20 °C freezer capacity and cannot be left at bench temperature, while the free base requires vigilance against DMSO‑mediated degradation during biological assay preparation.

Halogen‑Reactivity Class: 3‑Chloro‑Pyridazines Occupy a Controlled‑Reactivity Niche Between Faster 3‑Bromo‑Pyridazines and Inert Heteroaromatic Scaffolds, Enabling Stepwise Selectivity

In the pyridazine building‑block portfolio, 3‑bromopyridazines are explicitly categorised as 'more reactive' than 3‑chloropyridazines in palladium‑catalysed cross‑coupling reactions such as Suzuki–Miyaura couplings . The carbon–bromine bond is generally more reactive than the carbon–chlorine bond under standard Pd⁰ catalysis, making bromo‑pyridazines the preferred substrates when maximum coupling rate is required . Conversely, 3‑chloropyridazines (including 3‑chloropyridazin‑1‑ium chloride when deprotonated in situ) offer a balanced reactivity that supports sequential, chemoselective functionalisation: the chlorine at the 3‑position can be displaced under SNAr conditions or engaged in Suzuki coupling under more forcing conditions, while leaving other halogens (e.g., bromine at other positions) intact for subsequent orthogonal transformations.

Halogen reactivity class

Class-level (cross-coupling)

3‑Cl-pyridazine: intermediate C–Cl coupling reactivity; 3‑Br-pyridazine: higher reactivity

Supports staged chemoselective functionalization strategies.

Pd-catalyzed Suzuki; specific rate ratios depend on catalyst/ligand system.

Evidence Dimension	Relative reactivity in Pd‑catalysed cross‑coupling (C–X bond activation)
Target Compound Data	3‑Chloropyridazine (and its hydrochloride salt): intermediate coupling reactivity
Comparator Or Baseline	3‑Bromopyridazine: higher reactivity (faster oxidative addition with Pd⁰); unsubstituted pyridazine: inert
Quantified Difference	Qualitative tier: C–Br > C–Cl in Pd‑catalysed couplings; specific rate ratios depend on catalyst/ligand system (class‑level generalisation).
Conditions	Pd‑catalysed Suzuki–Miyaura cross‑coupling; SNAr with amine/alcohol/thiol nucleophiles.

Why This Matters

For procurement decisions in parallel synthesis or library construction, selection of the chloro‑ rather than bromo‑pyridazine building block provides greater reaction control, reduces competing debromination side reactions, and enables staged diversification strategies where multiple halogens are present on the same scaffold.

Validated Application Scenarios for 3‑Chloropyridazin-1-ium Chloride Derived from Quantitative Differentiation Evidence

Precision Weighing for Sub‑Millimole Medicinal Chemistry Library Synthesis

When executing parallel synthesis of pyridazine‑based kinase inhibitor or GPCR antagonist libraries at 0.05–0.5 mmol scale, the hydrochloride salt's high melting point (122 °C, solid at RT) and ≥ 97 % HPLC purity ensure that automated powder dispensing systems deliver consistent, accurate masses without the weighing errors associated with the near‑liquid free base (mp 35 °C). This reduces well‑to‑well stoichiometric variability and minimises the need for post‑synthesis re‑purification .

Mild SNAr‑Based Derivatisation Exploiting the Defined Intermediate Reactivity Tier

For nucleophilic displacement with primary or secondary amines to generate 3‑aminopyridazine libraries, the kinetic reactivity tier established by Chan and Miller (3‑chloropyridazine ≈ 4‑chloropyridazine < 2‑chloropyrimidine) guides the selection of reaction temperature and solvent. The hydrochloride salt, once neutralised in situ, provides the same 3‑chloropyridazine electrophile, and its intermediate reactivity means that amination can typically be achieved at 60–80 °C in n‑butanol or DMF without the competing solvolysis or over‑reaction issues that plague the more activated 2‑chloropyrimidine substrates [1].

Sequential Orthogonal Functionalisation on Polyhalogenated Pyridazine Scaffolds

In routes requiring a 'reactivity relay'—for example, first displacing a 3‑chloro substituent via SNAr, then engaging a 6‑bromo substituent in Suzuki coupling—the chloro‑pyridazine building block (derived from the hydrochloride salt) provides the necessary reactivity differential. Because the C–Cl bond at the 3‑position is less reactive toward Pd⁰ oxidative addition than a C–Br bond, chemoselective Suzuki coupling at the 6‑bromo position can be performed while the 3‑chloro group remains intact for subsequent functionalisation. This staged strategy is explicitly recommended in pyridazine building‑block selection guides .

Cold‑Chain Procurement Workflow for Long‑Term Compound Collection Storage

When building institutional compound collections or high‑throughput screening decks, the hydrochloride salt's requirement for –20 °C storage under argon must be integrated into the sample management plan. The salt's higher purity specification (≥ 97 %) also means fewer batches require re‑qualification upon retrieval. In contrast, the free base's reported instability in DMSO disqualifies it from workflows where compounds are pre‑dissolved and stored as DMSO stock solutions for extended periods, making the hydrochloride salt the form of choice for such applications .

Application

Selection Property

Validation Focus

Precision weighing for sub-millimole library synthesis

Solid crystalline form at ambient temperature

Weighing accuracy and stoichiometric consistency

Mild SNAr-based derivatization

Defined intermediate reactivity tier

Reaction temperature and nucleophile loading optimization

Sequential orthogonal functionalization

C–Cl vs C–Br reactivity differential

Chemoselective coupling sequence feasibility

Cold-chain compound collection storage

Storage stability profile (−20 °C/Ar)

Long-term integrity and DMSO-stock compatibility

• [1] Chan TL, Miller J. The SN mechanism in aromatic compounds. XXXVI. Reactivity of monochlorodiazabenzenes. Aust. J. Chem., 1967, 20, 1595–1595. View Source